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Compound of Interest

Compound Name: 2-Phenylbenzaldehyde

Cat. No.: B032115

Essential Safety and Handling Guide for 2-
Phenylbenzaldehyde

This guide provides critical safety and logistical information for the handling of 2-
Phenylbenzaldehyde (also known as Biphenyl-4-carboxaldehyde, CAS No. 3218-36-8). The
following procedures are designed to ensure the safety of researchers, scientists, and drug
development professionals.

Hazard Identification and Safety Data

2-Phenylbenzaldehyde is a chemical that is considered hazardous.[1] It is harmful if
swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[2] It is
an off-white solid and is sensitive to air.[1][3]

Physical and Chemical Properties
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Property Value

Physical State Solid[1][3]

Appearance Off-white[1][3]

Melting Point 57 - 60 °C/134.6 - 140 °F[1][3]
Boiling Point 184 °C /363.2 °F @ 11 mmHg[1]
Solubility Insoluble in water[1]

- Air sensitive. Stable under recommended
Stability B
storage conditions.[1][2]

Occupational Exposure Limits: This product does not have occupational exposure limits
established by region-specific regulatory bodies.[1]

Personal Protective Equipment (PPE)

It is mandatory to use appropriate personal protective equipment when handling 2-
Phenylbenzaldehyde to minimize exposure and ensure personal safety.
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PPE Category

Equipment Specification

Purpose

Eye/Face Protection

Safety glasses with side-
shields (or goggles) compliant
with OSHA's 29 CFR 1910.133
or European Standard EN166.

[1]

Protects against dust particles

and splashes.

Hand Protection

Chemical-resistant, impervious
gloves such as Nitrile rubber,
Butyl rubber, or Viton.[3][4]

Prevents skin contact. Gloves
must be inspected before use

and disposed of properly after.

[2]

Body Protection

Long-sleeved clothing or a lab
coat.[3]

Minimizes exposed skin.

Respiratory Protection

Not required under normal
conditions with adequate
ventilation.[3] If dust is
generated or ventilation is
poor, use a NIOSH/MSHA or
European Standard EN 136
approved respirator.[2][3]

Prevents inhalation of dust.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is crucial for safety. Ensure that eyewash stations

and safety showers are located near the workstation.[1]

Step 1: Preparation

Read and understand the Safety Data Sheet (SDS) for 2-Phenylbenzaldehyde.[5]
Ensure the work area, such as a chemical fume hood, is clean and well-ventilated.[5]
Assemble all necessary equipment and materials before starting.

Put on all required Personal Protective Equipment (PPE) as specified in the table above.

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://www.fishersci.com/store/msds?partNumber=AAA15839&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
http://www.ekincikimya.com.tr/urunpdf/ced79193-9695-45d4-9da1-79213b14463dBENZALDEHYDE.PDF
https://www.capotchem.cn/doc/msds_3218-36-8.do
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.capotchem.cn/doc/msds_3218-36-8.do
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAA15839&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b032115?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/aldrich/418099
https://www.sigmaaldrich.com/US/en/sds/aldrich/418099
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Step 2: Handling and Use

Handle the substance under an inert atmosphere if possible, as it is air sensitive.[3]

Avoid creating dust.[2][3]

Do not get the substance in eyes, on skin, or on clothing.[1] Avoid ingestion and inhalation.[1]

Wash hands and any exposed skin thoroughly after handling.[1] Do not eat, drink, or smoke
in the work area.[1]

Step 3: Storage

Store in a tightly closed container.[3][5]

Keep the container in a dry, cool, and well-ventilated place.[3][5]

Store under an inert atmosphere.[3]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.[1]

Disposal Plan

All waste materials must be handled and disposed of in accordance with federal, state, and
local regulations.[6]

e Chemical Waste:

o Dispose of unused 2-Phenylbenzaldehyde and any contaminated materials in a
designated, approved chemical waste container.[1][5]

o Do not mix with other waste.[5]
o Contaminated PPE:

o Contaminated gloves should be removed using the proper technique (without touching the
outer surface) and disposed of as chemical waste.[2]
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o Other contaminated PPE should also be disposed of in accordance with institutional and
regulatory guidelines.

o Empty Containers:

o Handle uncleaned, empty containers as you would the product itself.[5] They may retain
product residues.[6]

Emergency Procedures
First Aid Measures

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Get medical attention.[1]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin
irritation persists, call a physician.[1]

« Inhalation: Move the person to fresh air. If breathing is difficult, give artificial respiration. Seek
medical attention if symptoms occur.[1]

¢ Ingestion: Rinse mouth with water and drink plenty of water afterwards. Call a POISON
CENTER or doctor if you feel unwell.[1]

Spill Response

Evacuate personnel to a safe area.[2]

Ensure adequate ventilation.[2]

Wear appropriate PPE.[2][3]

Avoid dust formation.[2][3]

Sweep or shovel the spilled solid material into a suitable, closed container for disposal.[2][3]

Do not let the product enter drains.[2]

Workflow for Handling 2-Phenylbenzaldehyde

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.sigmaaldrich.com/US/en/sds/aldrich/418099
https://www.technopharmchem.com/application/uploads/files/1559483466_BENZALDEHYDE.pdf
https://www.fishersci.com/store/msds?partNumber=AAA15839&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA15839&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA15839&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA15839&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.capotchem.cn/doc/msds_3218-36-8.do
https://www.capotchem.cn/doc/msds_3218-36-8.do
https://www.capotchem.cn/doc/msds_3218-36-8.do
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.capotchem.cn/doc/msds_3218-36-8.do
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.capotchem.cn/doc/msds_3218-36-8.do
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.capotchem.cn/doc/msds_3218-36-8.do
https://www.benchchem.com/product/b032115?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Workflow for Handling 2-Phenylbenzaldehyde
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Caption: Procedural workflow for the safe handling of 2-Phenylbenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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